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Compound of Interest |

Compound Name: 2-Chloro-3-phenoxyquinoxaline
CAS No.: 78593-35-8
Cat. No.: B2931360

Hazard Identification & Risk Profiling

Context: 2-Chloro-3-phenoxyquinoxaline is a halogenated heterocyclic building block,
frequently employed as a scaffold in the synthesis of bioactive kinase inhibitors.

The "Why" Behind the Risk (Chemical Causality): As a Senior Application Scientist, it is critical
to understand why this chemical requires specific PPE beyond standard lab hygiene.

o Electrophilic Reactivity: The chlorine atom at the C2 position of the quinoxaline ring is highly
susceptible to Nucleophilic Aromatic Substitution (

).

 Biological Interface: Your skin and mucous membranes are rich in nucleophiles (amine and
thiol groups in proteins). Upon contact, this compound can covalently bind to tissue proteins,
leading to severe contact dermatitis, chemical burns, or sensitization.

 Lipophilicity: The phenoxy group at C3 increases the molecule's lipophilicity compared to the
parent chloroquinoxaline, potentially enhancing dermal absorption.

Hazard Summary Table (Based on Structural Analogs)
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Parameter Classification (GHS/IOSHA) Operational Implication
. Harmful/Toxic if swallowed. Do
Acute Toxicity Cat 3/4 (Oral/Dermal)
not generate dust.[1][2][3][4]
] ] Cat 2 (Irritant) to Cat 1B High Risk. Covalent protein
Skin Corrosion ] o )
(Corrosive) binding potential.
Cat 1 or 2A Dust or splash can cause
Eye Damage ] ]
(Irreversible/Severe) permanent corneal opacity.
o _ . _ Repeat exposure may trigger
Sensitization Skin Sensitizer (Potential)

anaphylactic-type reactions.

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one-size-fits-all" approach. PPE must be stratified by the energy of the task
and the state of matter.

Tiered PPE Selection Guide
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Protection Zone

Tier 1: Analytical / Low
Energy(Weighing <10mg,
sealed stock handling)

Tier 2: Synthesis / High
Energy(Reactions, heating,
>100mg handling, spill
cleanup)

Hand Protection

Single Nitrile Gloves (min 5
mil).Inspect for pinholes via air-

inflation test.

Double Gloving
Required.Inner: Nitrile (4-5
mil).Outer: Long-cuff Nitrile (8
mil) or Laminate (Silver Shield)
if handling halogenated

solvents.

Respiratory

Fume Hood (Sash at 18").If
outside hood: N95 particulate

respirator.

Fume Hood (Sash at 18").If
outside hood (spill): Full-face
respirator with P100/0V

cartridges.

Safety Glasses with side

Chemical Splash Goggles

Eye/Face ) (unvented) + Face Shield if
shields.[5] ) )
pouring solutions.
Tyvek® Sleeves or chemically
resistant apron over lab coat.
Body Standard Cotton Lab Coat.

Closed-toe leather/composite

shoes.

Decision Logic: PPE Selection

The following diagram illustrates the decision process for selecting the correct PPE

configuration based on the operational state.
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Task Assessment

State of Matter?

Dust Risk Splash Risk

Solid / Powder Solution / Solvated
Quantity > 100mg? Halogenated Solvent?
No Yes No (e.g., Water/EtOH) “\\Yes (e.g., DCM/Chloroform)

TIER 1 PPE TIER 2 PPE TIER 2+ PPE

(Single Nitrile, Glasses, Lab Coat) (Double Nitrile, Goggles, Sleeves) (Laminate Gloves, Face Shield)

Click to download full resolution via product page

Figure 1: Risk-based logic for selecting PPE. Note that halogenated solvents (common in
quinoxaline chemistry) degrade nitrile quickly, necessitating laminate gloves.

Operational Protocol: Safe Handling Workflow

Objective: Minimize the "Surface of Exposure.” The goal is to prevent the compound from ever
leaving the primary containment (Hood/Balance).

A. The "Static-Free" Weighing Protocol

Quinoxaline derivatives are often electrostatic powders. Static leads to scattering, which leads
to unseen contamination.
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e Preparation: Place an ionizing fan or anti-static gun inside the fume hood balance enclosure.
e Double-Gloving: Don two pairs of nitrile gloves. Tape the inner cuff to your lab coat.
o Transfer: Use a disposable antistatic spatula. Do not pour from the bottle.

o Decon: Wipe the exterior of the stock bottle with a Kimwipe dampened in ethanol before
returning it to storage. Dispose of the Kimwipe as solid hazardous waste.

B. Reaction Setup (Synthesis Context)

When reacting 2-Chloro-3-phenoxyquinoxaline (e.g., in a displacement reaction):

e Solvent Choice: If using DCM or Chloroform, nitrile gloves offer <5 minutes of protection.
Change outer gloves immediately upon any splash.

o Temperature: If heating, use a reflux condenser. Do not heat in an open vessel. The vapor
pressure of the chloro-derivative increases the inhalation risk.

C. De-Gowning Sequence (Critical Step)

Most exposure occurs after the experiment, during glove removal.

o Wash Outer Gloves: While still in the hood, rinse outer gloves with soap/water or ethanol
wipe.

» Remove Outer Gloves: Peel from the cuff, turning them inside out. Discard in hood waste
container.

 Inspect Inner Gloves: Check for visible contamination.
* Remove Eye Protection: Handle by the arms/strap only.

e Wash Hands: Immediately wash with soap and cool water (warm water opens pores).

1. Entry & Gowning 2. Static Control o 3. Execution 4. Waste Segregation 5. De-Gowning
(Check Airflow) (lonizer/Damp Wipe) "1 (Keep inside Sash) (Solids vs Liquids) (Wash Hands)
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Figure 2: Linear workflow for safe handling. Step 2 (Static Control) is often overlooked but
critical for preventing powder dispersion.

Waste Disposal & Decontamination
Principle: Treat all waste as "P-List" equivalent (acutely toxic) until proven otherwise.
e Solid Waste:

o Contaminated gloves, weigh boats, and paper towels must go into a sealed double-
bagged hazardous waste drum labeled "Toxic Solid Organic."”

o Do not throw in regular trash.
e Liquid Waste:
o Segregate into Halogenated Organic Waste.

o Quenching: If the reaction mixture contains unreacted 2-Chloro-3-phenoxyquinoxaline,
treat with an amine (e.g., morpholine or dilute ammonia) to convert the reactive chloro-
group to a less toxic amino-quinoxaline derivative before disposal, if protocol permits.

o Spill Cleanup (Powder):
o Do not sweep. Sweeping generates dust.[3]
o Cover spill with wet paper towels (ethanol/water).
o Scoop up the wet slurry and place in a hazardous waste jar.

o Clean area with 10% soap solution, then water.

Emergency Response
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Scenario Immediate Action

15-Minute Flush. Use emergency eyewash

immediately.[1][2][4] Hold eyelids open. Time it
Eye Contact . . . .

—15 minutes feels like an eternity but is

necessary to prevent corneal bonding.

Drench & Peel. Move to safety shower. Remove

contaminated clothing while under the water.
Skin Contact Wash with soap.[1][2][4][6] Do not use solvents

(ethanol/DMSO) as they drive the chemical

deeper into the skin.

Fresh Air. Move victim to fresh air.[1][2][3][4][5]
Inhalation [7] If breathing is difficult, oxygen should be
administered by trained personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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